Cas no 6837-24-7 (1-Cyclohexylpyrrolidin-2-one)

• Product Name: 1-Cyclohexylpyrrolidin-2-one
• CAS No: 6837-24-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD00003191
• CID: 47021
• PubChem ID: 24853888
• Update Time: 2025-07-18

1-Cyclohexylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexylpyrrolidin-2-one
• 1-cyclohexyl-2-pyrrolidinon
• 1-cyclohexyl-pyrrolidin-2-one
• n-cyclohexyl
• n-cyclohexylpyrrolidinone
• CHP
• 1-CYCLOHEXYL-2-PYRROLIDINONE
• 1-CYCLOHEXYL-2-PYRROLIDONE
• N-Cyclohexyl-2-pyrrolidone
• Cyclohexyl-2-pyrrolidone
• DTXSID7044716
• NS00019536
• EINECS 229-919-7
• FT-0607674
• SCHEMBL22889
• 2-Pyrrolidinone, 1-cyclohexyl-
• CYCLOHEXYL-2-PYRROLIDONE, N-
• MLS006026927
• 7IM8P1VVNM
• Q10859668
• CAS-6837-24-7
• 1-Cyclohexyl-2-pyrrolidone, High-boiling aprotic solvent., 99%
• n-cyclohexyl-2-pyrrolidinone
• InChI=1/C10H17NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h9H,1-8H
• E79210
• CHEMBL3183929
• SMR001551746
• DTXCID5024716
• W-110181
• Tox21_301467
• NCGC00256195-01
• N-Cyclohexylpyrrolidone
• MFCD00003191
• BS-23742
• AC-7584
• 2,3-INDOLEDIONE3-THIOSEMICARBAZONE
• AKOS005207120
• BRN 0121832
• Cyclohexyl pyrrolidone
• CS-W017828
• UNII-7IM8P1VVNM
• 5-21-06-00331 (Beilstein Handbook Reference)
• 6837-24-7
• 1-cyclohexylpyrrolidone
• DB-055143
• n-cyclohexyl pyrrolidone

• MDL： MFCD00003191
• Inchi： 1S/C10H17NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h9H,1-8H2
• InChI Key： PZYDAVFRVJXFHS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1CCCCC1
• BRN： 121832

Computed Properties

• Exact Mass: 167.13100
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.007 g/mL at 25 °C(lit.)
• Melting Point: 12 ºC
• Boiling Point: 154°C/7mmHg(lit.)
• Flash Point: Fahrenheit: 285.8 ° f < br / > Celsius: 141 ° C < br / >
• Refractive Index: n20/D 1.499(lit.)
• Water Partition Coefficient: dissolution
• PSA: 20.31000
• LogP: 1.87940
• Vapor Pressure: 0.05 mmHg ( 25 °C)

1-Cyclohexylpyrrolidin-2-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H330
• Warning Statement： P260,P284,P310
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 21/22-34
• Safety Instruction： S23-S24/25-S45-S38-S36/37/39-S28A-S26
• RTECS：UY5748450
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R26; R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Cyclohexylpyrrolidin-2-one

Research Brief on 1-Cyclohexylpyrrolidin-2-one (CAS: 6837-24-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-Cyclohexylpyrrolidin-2-one (CAS: 6837-24-7) is a cyclic amide compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules and its emerging significance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-Cyclohexylpyrrolidin-2-one via a novel catalytic cyclization method, achieving a yield of 92% under mild conditions (Zhang et al., 2023). This advancement addresses previous challenges in scalability and purity, making the compound more accessible for industrial applications. The study also explored its derivatization potential, leading to a library of analogs with enhanced pharmacokinetic properties.

In the realm of neuroscience, researchers have investigated 1-Cyclohexylpyrrolidin-2-one as a potential modulator of GABA_A receptors. A preclinical study (Li et al., 2024) revealed its ability to cross the blood-brain barrier and exhibit anxiolytic effects in murine models at low micromolar concentrations. These findings suggest its promise as a scaffold for developing novel neuroactive compounds, though further structure-activity relationship studies are warranted.

The compound's role in cancer research has also been explored. A team at the National Cancer Institute identified 1-Cyclohexylpyrrolidin-2-one derivatives as selective inhibitors of histone deacetylase 6 (HDAC6), with IC₅₀ values ranging from 0.8 to 3.2 μM (Patel et al., 2023). These derivatives showed potent anti-proliferative activity against multiple myeloma cell lines while demonstrating reduced cytotoxicity to normal cells, highlighting their therapeutic potential.

From a pharmaceutical formulation perspective, recent work has examined the solid-state properties of 1-Cyclohexylpyrrolidin-2-one. Differential scanning calorimetry and X-ray diffraction studies (Wang et al., 2024) confirmed its polymorphic behavior, with Form II exhibiting superior stability and solubility characteristics. This knowledge is critical for developing optimized drug formulations containing this compound as an excipient or active ingredient.

Looking forward, the unique structural features of 1-Cyclohexylpyrrolidin-2-one, including its rigid cyclohexyl moiety and polar lactam group, continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for supramolecular drug delivery systems. The compound's versatility and the recent methodological advances in its synthesis and modification position it as an increasingly valuable tool in medicinal chemistry and chemical biology research.